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CAS No.: 74903-53-0

Cat. No.: B3330829

Get Quote

Executive Summary
This guide provides a rigorous technical comparison between 6,8-dimercaptooctanoic acid

(Dihydrolipoic Acid, DHLA) and its diol analog, 6,8-dihydroxyoctanoic acid (DHLA-OH).

While these molecules share an identical carbon backbone, the substitution of sulfur (thiol) with

oxygen (hydroxyl) fundamentally alters their bio-reactivity. DHLA is a potent redox cofactor, a

soft metal chelator, and a high-affinity nucleophile capable of scavenging electrophilic lipid

peroxidation products. In contrast, DHLA-OH is redox-inert under physiological conditions,

possesses negligible nucleophilicity at neutral pH, and exhibits significantly higher

hydrophilicity.

In experimental designs, DHLA-OH serves as the critical "negative control" to validate thiol-

dependent mechanisms, specifically distinguishing redox/nucleophilic activity from non-specific

steric or polarity effects.
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Chemical Structure & Fundamental Properties
The primary differentiator is the heteroatom substitution at positions 6 and 8. This dictates

acidity (pKa), lipophilicity (LogP), and oxidation potential.

Property
6,8-Dimercaptooctanoic
Acid (DHLA)

6,8-Dihydroxyoctanoic
Acid (DHLA-OH)

Structure Dithiol (Reduced Lipoic Acid) Diol (Hydroxyl analog)

Molecular Weight 208.34 g/mol 176.21 g/mol

pKa (Carboxyl) ~4.8 ~4.8

pKa (Side Chain) ~9.6, ~10.7 (Thiol -SH) ~15-16 (Hydroxyl -OH)

Ionization at pH 7.4
Partial Thiolate (

) formation

Fully Protonated Hydroxyl (

)

LogP (Octanol/Water) ~2.25 (Lipophilic) ~0.39 (Hydrophilic)

Redox Potential (

)
-0.32 V (DHLA/LA couple)

Redox Inert (in biological

range)

Nucleophilicity High (Soft Nucleophile) Low (Hard Nucleophile)

Structural Visualization
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Caption: Structural comparison highlighting the reactive dithiol moiety of DHLA versus the inert

diol moiety of DHLA-OH.

Reactivity Profile 1: Redox Biology
The defining characteristic of DHLA is its ability to undergo reversible oxidation to Lipoic Acid

(LA), forming a stable 5-membered disulfide ring (1,2-dithiolane). This cycle allows DHLA to

regenerate other antioxidants (Vitamin C, E) and modulate cellular redox status.

DHLA-OH cannot mimic this cycle. Oxidation of the 1,3-diol to a cyclic peroxide (1,2-dioxolane)

is thermodynamically unfavorable and does not occur under physiological conditions.

The Lipoic Acid Redox Cycle vs. Diol Blockade
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Caption: DHLA participates in a reversible redox loop essential for mitochondrial function and

antioxidant defense. DHLA-OH is excluded from this cycle.

Reactivity Profile 2: Nucleophilicity & Electrophile
Scavenging
At physiological pH (7.4), the thiol groups of DHLA (pKa ~9.6/10.7) exist in equilibrium with

their thiolate anions (

). Thiolates are potent soft nucleophiles that react rapidly with soft electrophiles via Michael
addition.

Target: Lipid peroxidation products like 4-Hydroxynonenal (4-HNE) and Acrolein.

DHLA Mechanism: S-alkylation (irreversible scavenging).

DHLA-OH Mechanism: The hydroxyl groups (pKa ~16) are fully protonated and act as hard

nucleophiles. They do not react with Michael acceptors in aqueous environments.

Experimental Implication

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3330829/docs?utm_src=pdf-body-img#comparative-reactivity-guide-6-8-dihydroxyoctanoic-acid-vs-6-8-dimercaptooctanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3330829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If a biological effect (e.g., neuroprotection against oxidative stress) is observed with DHLA but

abolished with DHLA-OH, the mechanism is confirmed to be thiol-dependent scavenging rather

than simple steric receptor binding.

Reactivity Profile 3: Metal Chelation
DHLA is a chelator of clinical significance (e.g., in heavy metal poisoning). It binds metals

through the "Soft Acid" (Metal) - "Soft Base" (Sulfur) interaction.

DHLA: Binds

,

,

,

(Soft metals) and

,

(Borderline). It often forms stable bidentate complexes.

DHLA-OH: Oxygen is a "Hard Base". It has poor affinity for soft metals. It may weakly bind

hard cations (

,

) but is ineffective at sequestering heavy metals.

Experimental Protocols
To validate these differences in your own laboratory, use the following self-validating protocols.

Protocol A: Ellman’s Assay (Thiol Validation)
Purpose: To quantitate reactive thiols and prove the inertness of the diol analog.

Reagent Preparation: Dissolve 4 mg of Ellman’s Reagent (DTNB) in 1 mL of Phosphate

Buffer (0.1 M, pH 8.0).
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Sample Prep: Prepare 1 mM solutions of DHLA and DHLA-OH in buffer.

Reaction: Mix 50 µL of sample with 950 µL of DTNB solution. Incubate for 5 minutes at room

temperature.

Readout: Measure Absorbance at 412 nm.

DHLA Result: Strong Yellow Color (Formation of TNB

). Absorbance > 1.0.

DHLA-OH Result: Clear/Colorless. Absorbance ~ 0 (Baseline).

Protocol B: Copper(II) Reduction Assay
Purpose: To demonstrate redox activity.

Concept: DHLA reduces

to

, which can be detected by Bathocuproine Disulfonic Acid (BCS), a specific

chelator.

Method:

Mix 50 µM

and 200 µM BCS in PBS.

Add 100 µM of test compound (DHLA or DHLA-OH).

Readout: Measure Absorbance at 480 nm (Orange complex).

DHLA: Rapid increase in A480 (Reduces Cu).

DHLA-OH: No change in A480 (Cannot reduce Cu).

Protocol C: 4-HNE Scavenging (HPLC/LC-MS)
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Purpose: To test nucleophilic scavenging.

Incubation: Incubate 50 µM 4-HNE with 500 µM of DHLA or DHLA-OH in Phosphate Buffer

(pH 7.4, 37°C) for 60 minutes.

Analysis: Inject onto C18 Reverse Phase HPLC (Detection UV 220nm) or LC-MS.

Result:

DHLA: Disappearance of 4-HNE peak; appearance of DHLA-HNE adduct peaks (Michael

addition products).

DHLA-OH: 4-HNE peak remains unchanged; no adducts formed.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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